![molecular formula C5H8ClF2N3O B1470878 1-[5-(Difluoromethyl)-1,2,4-oxadiazol-3-yl]ethan-1-amine hydrochloride CAS No. 1423023-87-3](/img/structure/B1470878.png)
1-[5-(Difluoromethyl)-1,2,4-oxadiazol-3-yl]ethan-1-amine hydrochloride
Overview
Description
1-[5-(Difluoromethyl)-1,2,4-oxadiazol-3-yl]ethan-1-amine hydrochloride, also known as 5-difluoromethyl-1,2,4-oxadiazole-3-ethanamine hydrochloride, is an organic compound used in scientific research. It is a white, crystalline powder with a molecular weight of 253.7 g/mol and a melting point of 151-153 °C. This compound is of interest due to its wide range of applications in organic synthesis and as a reagent for the preparation of various organic compounds.
Scientific Research Applications
Chemical Reactions and Synthesis
- The compound shows potential in various chemical reactions and synthesis processes. For example, reactions of 5-(3 or 4-pyridyl)-1,3,4-oxadiazoles with amines and hydrazines have been explored, leading to the synthesis of biologically active structures (Zayed, Fakhr, Gad, & Abdulla, 1984).
- The Boulton–Katritzky rearrangement of 5-aryl-3-[2-(piperidin-1-yl)ethyl]-1,2,4-oxadiazoles in the presence of water and HCl has been studied, revealing interesting chemical stability and reactivity patterns (Kayukova, Uzakova, Vologzhanina, Akatan, Shaymardan, & Kabdrakhmanova, 2018).
Photochemical Studies
- Research into the photochemistry of fluorinated heterocyclic compounds, including 1,3,4-oxadiazoles, highlights an effective route for synthesizing fluorinated structures, showcasing the diverse applications of these compounds in photochemical processes (Pace, Pibiri, Buscemi, Vivona, & Malpezzi, 2004).
Material Science Applications
- 1,2,4-Oxadiazoles have been used in the synthesis of bi-heterocyclic structures with high heat of detonation, indicating their potential application in material sciences, particularly in the development of energetic materials (Cao, Huang, Pang, Lin, Yang, Gong, & Fan, 2020).
Potential Medical Applications
- Although medical applications are not the primary focus, some research has been conducted on the synthesis of novel 1,2,4-oxadiazole and trifluoromethylpyridine derivatives, analyzing their structural characteristics and potential medical applications, which provides a glimpse into the versatility of these compounds (Maftei, Fodor, Jones, Daniliuc, Franz, Kelter, Fiebig, Tamm, & Neda, 2016).
Properties
IUPAC Name |
1-[5-(difluoromethyl)-1,2,4-oxadiazol-3-yl]ethanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7F2N3O.ClH/c1-2(8)4-9-5(3(6)7)11-10-4;/h2-3H,8H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPOIRHXEQYKDOD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NOC(=N1)C(F)F)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8ClF2N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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